Cas no 866787-40-8 (Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate)

Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate structure
866787-40-8 structure
Product Name:Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate
CAS No:866787-40-8
MF:C10H10BrNO4
MW:288.094702243805
CID:4973580
Update Time:2023-08-24

Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate
    • Methyl 2-bromo-3-methyl-5-nitrophenylacetate
    • Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate
    • Inchi: 1S/C10H10BrNO4/c1-6-3-8(12(14)15)4-7(10(6)11)5-9(13)16-2/h3-4H,5H2,1-2H3
    • InChI Key: SZLQCPTUTHTESM-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC(=CC=1CC(=O)OC)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1

Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013021439-250mg
Methyl 2-bromo-3-methyl-5-nitrophenylacetate
866787-40-8 97%
250mg
$499.20 2023-08-31
Alichem
A013021439-500mg
Methyl 2-bromo-3-methyl-5-nitrophenylacetate
866787-40-8 97%
500mg
$815.00 2023-08-31
Alichem
A013021439-1g
Methyl 2-bromo-3-methyl-5-nitrophenylacetate
866787-40-8 97%
1g
$1475.10 2023-08-31
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd